Cas no 430429-42-8 (2'-Iodo-2-phenylacetophenone)

• Product Name: 2'-Iodo-2-phenylacetophenone
• CAS No: 430429-42-8
• MF: C₁₄H₁₁IO
• MW: 322.141016244888
• MDL: MFCD02260667
• CID: 4456811
• PubChem ID: 11034611
• Update Time: 2025-05-25

2'-Iodo-2-phenylacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2-iodophenyl)-2-phenylethanone
• BTPSGRKMOFIPPW-UHFFFAOYSA;InChI=1/C14H11IO/c15-13-9-5-4-8-12(13)14(16)10-11-6-2-1-3-7-11/h1-9H,10H2;2'-IODO-2-PHENYLACETOPHENONE;1-(2-iodophenyl)-2-phenyl-1-ethanone;
• 2'-IODO-2-PHENYLACETOPHENONE
• Ethanone, 1-(2-iodophenyl)-2-phenyl-
• 430429-42-8
• CS-0357669
• MFCD02260667
• InChI=1/C14H11IO/c15-13-9-5-4-8-12(13)14(16)10-11-6-2-1-3-7-11/h1-9H,10H2
• AKOS010310805
• 1-(2-Iodophenyl)-2-phenylethan-1-one
• DTXSID60452788
• BTPSGRKMOFIPPW-UHFFFAOYSA-
• 2'-Iodo-2-phenylacetophenone

• MDL： MFCD02260667
• Inchi： 1S/C14H11IO/c15-13-9-5-4-8-12(13)14(16)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： BTPSGRKMOFIPPW-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1I)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 321.98500
• Monoisotopic Mass: 321.98546Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.71660

Additional information on 2'-Iodo-2-phenylacetophenone

2'-Iodo-2-phenylacetophenone (CAS No. 430429-42-8): A Comprehensive Overview

Introduction to 2'-Iodo-2-phenylacetophenone

2'-Iodo-2-phenylacetophenone, a compound with the CAS registry number 430429-42-8, is an aromatic ketone derivative that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which features a phenyl group attached to an acetophenone moiety, with an iodine atom at the 2' position. The presence of the iodine atom introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical reactions.

Structural Features and Chemical Properties

The molecular structure of 2'-Iodo-2-phenylacetophenone consists of two phenyl rings connected by a ketone group. The iodine atom at the 2' position plays a crucial role in determining the compound's reactivity and selectivity in chemical transformations. This structure enables the compound to participate in a wide range of reactions, including nucleophilic substitutions, cross-coupling reactions, and organocatalytic processes.

Recent studies have highlighted the importance of iodine-containing aromatic compounds in modern organic synthesis. The use of iodine as a leaving group in substitution reactions has been extensively explored, particularly in the context of Suzuki-Miyaura coupling reactions. These reactions are pivotal in the construction of biaryl compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials.

Synthesis and Applications

The synthesis of 2'-Iodo-2-phenylacetophenone typically involves a multi-step process that begins with the preparation of acetophenone derivatives. One common approach is the Friedel-Crafts acylation reaction, followed by iodination at specific positions on the aromatic ring. The regioselectivity of this process is influenced by the directing effects of substituents on the aromatic ring, ensuring precise placement of the iodine atom.

In terms of applications, iodoarenes like 2'-Iodo-2-phenylacetophenone are highly sought after in cross-coupling chemistry. For instance, this compound can serve as a substrate for palladium-catalyzed coupling reactions, enabling the formation of diverse biaryl structures with high efficiency and selectivity. These biaryl compounds are essential components in drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

Moreover, iodoarenes have found applications in polymer chemistry, where they can be used as monomers or precursors for functional polymers. The incorporation of these compounds into polymer frameworks can impart unique electronic and optical properties, making them suitable for applications in optoelectronics and sensors.

Recent Research Advances

Recent advancements in organocatalysis have further expanded the utility of iodoarenes like 2'-Iodo-2-phenylacetophenone. Organocatalysts based on secondary amides or imidazolidinones have been employed to facilitate asymmetric aldol reactions using these compounds as substrates. These reactions are highly efficient and environmentally friendly, offering a sustainable route to complex organic molecules.

In addition to their role as substrates in catalytic processes, iodoarenes have also been explored as potential ligands in transition-metal catalysis. The ability to tune their electronic properties through substitution patterns makes them versatile ligands for controlling catalytic activity and selectivity.

Another emerging area of research involves the use of iodoarenes in photoredox catalysis. Under visible light irradiation, these compounds can undergo photoinduced electron transfer processes, enabling novel pathways for bond formation and reductive transformations.

Conclusion and Future Prospects

In summary, 2'-Iodo-2-phenylacetophenone (CAS No. 430429-42-8) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for constructing complex molecules with diverse applications across multiple disciplines.

As research continues to uncover new reaction pathways and functionalization strategies involving iodoarenes like this compound, we can expect further innovations that will enhance its utility across various industries. The integration of cutting-edge catalytic methods with advanced synthetic techniques will undoubtedly pave the way for novel applications that were previously unimaginable.